Cas no 342617-09-8 (2-(3-bromophenyl)-2H-1,2,3-triazole)

• Product Name: 2-(3-bromophenyl)-2H-1,2,3-triazole
• CAS No: 342617-09-8
• MF: C₈H₆BrN₃
• MW: 224.057340145111
• CID: 2944144
• Update Time: 2023-08-10

2-(3-bromophenyl)-2H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromophenyl)-2H-1,2,3-triazole
• AT22796
• 2-(3-bromophenyl)-2H-[1,2,3]triazole

• Inchi： 1S/C8H6BrN3/c9-7-2-1-3-8(6-7)12-10-4-5-11-12/h1-6H
• InChI Key： BJYCBJPBIYILHA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)N1N=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• XLogP3: 2.6
• Topological Polar Surface Area: 30.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles